Acacetin 7-O-(6-O-malonylglucoside)

• Molecular Formula: C25H24O13
• Molecular Weight: 532.4 g/mol
• InChI: InChI=1S/C25H24O13/c1-34-12-4-2-11(3-5-12)16-8-15(27)21-14(26)6-13(7-17(21)37-16)36-25-24(33)23(32)22(31)18(38-25)10-35-20(30)9-19(28)29/h2-8,18,22-26,31-33H,9-10H2,1H3,(H,28,29)/t18-,22-,23+,24-,25-/m1/s1
• InChIKey: IJNCCCFFKAXJKJ-GOZZSVHWSA-N

Acacetin 7-O-(6-O-malonylglucoside) Compound Profile

Acacetin 7-O-(6-O-malonylglucoside) (AMG) is a malonylated flavonoid glycoside belonging to the flavone subclass, characterized by an acacetin aglycone core conjugated at the 7-O position with a glucose moiety further acylated by a malonyl group at the 6-O position of the sugar [1]. This compound is naturally distributed across several plant families, including Lamiaceae and Asteraceae, with notable isolation from Agastache rugosa (Korean mint) and Chrysanthemum species [2]. As a malonylated glycoside, AMG exhibits distinct physicochemical properties—including a topological polar surface area of 199.0 Ų and five hydrogen bond donor sites—that fundamentally differentiate its absorption, stability, and target engagement profile from non-malonylated analogs [1].

• [1] National Chemical Database. Acacetin 7-O-(6-O-malonylglucoside) compound entry. CAS: 155049-92-6. View Source
• [2] Schwinn KE, Markham KR, Giveno NK. Floral flavonoids and the potential for pelargonidin biosynthesis in commercial Chrysanthemum cultivars. Phytochemistry. 1994;35(1):145-150. View Source

Structural Specificity of Acacetin 7-O-(6-O-malonylglucoside)

The malonyl moiety at the 6-O position of the glucose residue in acacetin 7-O-(6-O-malonylglucoside) is not a passive structural decoration; it dictates fundamental pharmacological and biopharmaceutical properties that render generic substitution with acacetin aglycone or simple glucosides (e.g., tilianin) scientifically invalid [1]. Malonylation dramatically alters three critical attributes: (1) aqueous solubility and dissolution kinetics, (2) intestinal absorption pathway—specifically, the requirement for colonic hydrolysis by microbial esterases rather than small-intestinal absorption of the intact glycoside [2], and (3) target binding mode, where the malonyl group enables distinct hydrogen-bond interactions with enzyme residues (e.g., Ile477 in MAO-B) that are absent in non-malonylated analogs [3]. These differences manifest in divergent MAO inhibitory potency between the malonylated glycoside and its simple glucoside counterpart tilianin, as well as distinct bioavailability profiles relative to the aglycone acacetin. Consequently, in any experimental system where pharmacokinetic exposure or target engagement must be controlled and reproducible, substituting AMG with a non-malonylated analog introduces unquantifiable variability that compromises data interpretability and translational relevance [2][3].

• [1] Lee HW, Ryu HW, Baek SC, et al. Potent inhibitions of monoamine oxidase A and B by acacetin and its 7-O-(6-O-malonylglucoside) derivative from Agastache rugosa. Int J Biol Macromol. 2017;104(Pt A):547-553. View Source
• [2] Lee YE, Lee J, Cha E, et al. Bioavailability of Korean mint (Agastache rugosa) polyphenols in humans and a Caco-2 cell model: a preliminary study exploring the efficacy. Food Funct. 2023;14(19):8933-8941. View Source
• [3] Lee HW, Ryu HW, Baek SC, et al. Potent inhibitions of monoamine oxidase A and B by acacetin and its 7-O-(6-O-malonylglucoside) derivative from Agastache rugosa. Int J Biol Macromol. 2017;104(Pt A):547-553. View Source

Quantified Evidence for Acacetin 7-O-(6-O-malonylglucoside)

MAO-A Inhibitory Activity

In a direct head-to-head comparison using recombinant human MAO-A and MAO-B, acacetin 7-O-(6-O-malonylglucoside) (AMG) demonstrated IC50 values of 2.34 μM (MAO-A) and 1.87 μM (MAO-B), while the aglycone acacetin exhibited substantially higher potency with IC50 values of 0.19 μM and 0.17 μM, respectively [1]. Critically, the simple glucoside tilianin (acacetin 7-O-glucoside) showed little to no inhibitory activity, establishing that the malonyl group—not the glycoside per se—is essential for restoring meaningful MAO inhibition relative to the aglycone [1]. AMG also demonstrated reversible and competitive inhibition kinetics with Ki values of 1.06 μM (MAO-A) and 0.38 μM (MAO-B), compared to acacetin Ki values of 0.045 μM and 0.037 μM, respectively [1].

Evidence Dimension	Monoamine oxidase A (MAO-A) and B (MAO-B) inhibition potency
Target Compound Data	MAO-A: IC50 = 2.34 μM, Ki = 1.06 μM; MAO-B: IC50 = 1.87 μM, Ki = 0.38 μM
Comparator Or Baseline	Acacetin (aglycone): MAO-A IC50 = 0.19 μM, Ki = 0.045 μM; MAO-B IC50 = 0.17 μM, Ki = 0.037 μM. Tilianin (acacetin 7-O-glucoside): little inhibitory activity
Quantified Difference	Acacetin is approximately 12.3-fold more potent for MAO-A and 11.0-fold more potent for MAO-B than AMG; tilianin is essentially inactive
Conditions	Recombinant human MAO-A and MAO-B; in vitro enzymatic assay

Why This Matters

Procurement decisions must account for the ~11-12-fold potency differential between AMG and acacetin aglycone, and the critical functional requirement of malonylation to rescue activity from the inactive glucoside tilianin.

• [1] Lee HW, Ryu HW, Baek SC, et al. Potent inhibitions of monoamine oxidase A and B by acacetin and its 7-O-(6-O-malonylglucoside) derivative from Agastache rugosa. Int J Biol Macromol. 2017;104(Pt A):547-553. View Source

MAO-B Inhibitory Activity

Molecular docking simulations revealed distinct binding interactions for acacetin and AMG with the MAO-B enzyme. Acacetin binds to MAO-B with a calculated binding energy of -44.2 kcal/mol, forming a critical hydrogen bond with the Cys172 residue [1]. In contrast, AMG binds to MAO-B with a binding energy of -23.1 kcal/mol, predicted to form a hydrogen bond between an oxygen atom of the Ile477 residue and a hydrogen atom (H17) of the AMG molecule [1]. The interaction between AMG and MAO-A could not be verified by the docking simulation, whereas acacetin binding to MAO-A was confirmed with an energy of -27.0 kcal/mol [1].

Evidence Dimension	MAO-B molecular docking binding energy and interacting residues
Target Compound Data	MAO-B binding energy: -23.1 kcal/mol; predicted interaction: hydrogen bond between AMG H17 and Ile477 residue oxygen
Comparator Or Baseline	Acacetin: MAO-B binding energy = -44.2 kcal/mol; interaction: hydrogen bond with Cys172 residue; MAO-A binding energy = -27.0 kcal/mol
Quantified Difference	Acacetin MAO-B binding energy is 21.1 kcal/mol more favorable than AMG
Conditions	In silico molecular docking simulation

Why This Matters

The distinct binding residues (Ile477 vs. Cys172) indicate that AMG and acacetin engage different molecular recognition patterns within the MAO-B active site, which may influence selectivity profiles and off-target effects.

• [1] Lee HW, Ryu HW, Baek SC, et al. Potent inhibitions of monoamine oxidase A and B by acacetin and its 7-O-(6-O-malonylglucoside) derivative from Agastache rugosa. Int J Biol Macromol. 2017;104(Pt A):547-553. View Source

Reversible Competitive Inhibition

A human plasma bioavailability study combined with Caco-2 cell monolayer transport assays demonstrated that acacetin glycosides containing malonyl groups (including AMG) were rarely detectable in human plasma following oral ingestion of Agastache rugosa extract [1]. In contrast, acacetin glycosides with only an acetyl group appeared at the basolateral side of Caco-2 monolayers, indicating transepithelial transport capability [1]. This differential behavior suggests that malonylated acacetin glycosides undergo exclusive hydrolysis in the colon by microbial esterases, whereas acetylated analogs may be absorbed intact in the small intestine [1]. Acacetin aglycone and tilianin were detected in plasma, confirming their systemic availability [1].

Evidence Dimension	Systemic bioavailability and intestinal absorption pathway
Target Compound Data	Malonylated acacetin glycosides (including AMG): rarely detected in human plasma; predicted exclusive colonic hydrolysis
Comparator Or Baseline	Acetylated acacetin glycosides: appeared at basolateral side in Caco-2 monolayers; Acacetin aglycone and tilianin: detected in human plasma
Quantified Difference	Qualitative difference: malonylated glycosides absent from plasma, acetylated glycosides present in Caco-2 basolateral compartment
Conditions	Human plasma after single oral ingestion; Caco-2 cell monolayer transport assay

Why This Matters

The near-absence of malonylated glycosides from systemic circulation has profound implications for in vivo experimental design; AMG is unlikely to exert direct systemic MAO inhibition unless administered via non-oral routes or in formulations designed for colonic delivery.

• [1] Lee YE, Lee J, Cha E, et al. Bioavailability of Korean mint (Agastache rugosa) polyphenols in humans and a Caco-2 cell model: a preliminary study exploring the efficacy. Food Funct. 2023;14(19):8933-8941. View Source

MAO-B Selectivity Profile

Analysis of the IC50 and Ki ratios reveals distinct isoform selectivity profiles between acacetin and AMG. Acacetin exhibits approximately 1.1-fold selectivity for MAO-B over MAO-A based on IC50 values (0.17 μM vs. 0.19 μM) and approximately 1.2-fold selectivity based on Ki values (0.037 μM vs. 0.045 μM) [1]. In contrast, AMG demonstrates a more pronounced selectivity: 1.25-fold for MAO-B over MAO-A by IC50 (1.87 μM vs. 2.34 μM) and 2.8-fold selectivity by Ki (0.38 μM vs. 1.06 μM) [1]. Thus, while both compounds are dual MAO-A/MAO-B inhibitors, AMG shows greater relative preference for MAO-B binding than acacetin.

Evidence Dimension	MAO-B/MAO-A selectivity ratio
Target Compound Data	IC50 ratio (MAO-A/MAO-B): 1.25; Ki ratio (MAO-A/MAO-B): 2.8
Comparator Or Baseline	Acacetin: IC50 ratio (MAO-A/MAO-B): 1.12; Ki ratio (MAO-A/MAO-B): 1.22
Quantified Difference	AMG exhibits 2.8-fold MAO-B preference by Ki vs. acacetin 1.22-fold preference
Conditions	Recombinant human MAO-A and MAO-B; in vitro enzymatic assay

Why This Matters

The 2.8-fold MAO-B selectivity of AMG (by Ki) versus the near-equipotent profile of acacetin may be relevant for applications where preferential MAO-B inhibition is desired, such as Parkinson's disease research.

• [1] Lee HW, Ryu HW, Baek SC, et al. Potent inhibitions of monoamine oxidase A and B by acacetin and its 7-O-(6-O-malonylglucoside) derivative from Agastache rugosa. Int J Biol Macromol. 2017;104(Pt A):547-553. View Source

Stability and Storage

A comprehensive pharmacokinetic study in rats established that acacetin aglycone has very poor oral bioavailability of only 2.34% [1]. This low systemic exposure was attributed primarily to poor aqueous solubility and low gastrointestinal luminal stability, with 97.1% of the initially injected dose undergoing extensive first-pass metabolism [1]. While no direct comparative bioavailability data exist for AMG, this baseline quantifies the fundamental absorption barrier for the acacetin scaffold, highlighting that glycosylation and acylation modifications (such as the malonyl group in AMG) critically modulate absorption and metabolic fate [1].

Evidence Dimension	Oral bioavailability of the parent aglycone scaffold
Target Compound Data	Not directly measured in this study; serves as structural comparator context
Comparator Or Baseline	Acacetin aglycone: oral bioavailability = 2.34%; 97.1% of dose metabolized
Quantified Difference	Baseline acacetin oral bioavailability is 2.34%
Conditions	Rat pharmacokinetic study; oral administration

Why This Matters

This baseline bioavailability data contextualizes the AMG absorption pathway findings, underscoring that simple aglycone substitution is not a viable strategy for achieving systemic MAO inhibition and that the malonylated glycoside form follows a distinct absorption and metabolic trajectory.

• [1] Cha E, Kim Y, Lee J, et al. Investigation of the factors responsible for the poor oral bioavailability of acacetin in rats: physicochemical and biopharmaceutical aspects. Pharmaceutics. 2021;13(2):170. View Source

Applications of Acacetin 7-O-(6-O-malonylglucoside)

Mechanistic Studies of MAO Inhibition

AMG is suitable for in vitro investigations of reversible and competitive MAO-A and MAO-B inhibition mechanisms, with established IC50 values (2.34 μM and 1.87 μM) and Ki values (1.06 μM and 0.38 μM) against recombinant human enzymes [1]. Its distinct binding mode to the Ile477 residue of MAO-B, compared to acacetin's interaction with Cys172, makes AMG valuable for structure-activity relationship studies examining how malonyl glycosylation alters target engagement [1]. Researchers should note the ~11-12-fold lower potency relative to acacetin aglycone when designing dose-response experiments [1].

Natural Product Library Screening

Given the evidence that malonylated acacetin glycosides are rarely detected in systemic circulation and likely undergo exclusive hydrolysis in the colon by microbial esterases, AMG is an ideal probe compound for investigating flavonoid glycoside metabolism by the gut microbiome [2]. This compound can be used in in vitro fecal fermentation models or colon-targeted delivery systems to study the conversion of malonylated glycosides to their aglycone form and the subsequent impact on local colonic MAO activity or other biological endpoints [2].

SAR Studies of Flavonoid Acylation

AMG exhibits a 2.8-fold selectivity for MAO-B over MAO-A based on Ki values, a profile that may be relevant for Parkinson's disease research where preferential MAO-B inhibition is therapeutically desirable [1]. Its reversible inhibition kinetics distinguish AMG from irreversible MAO-B inhibitors such as selegiline and rasagiline, potentially offering a different safety and pharmacological profile [1]. Researchers developing novel reversible MAO-B inhibitors may use AMG as a natural product-derived lead scaffold with documented selectivity.

Procurement for Long-Term Neuropharmacology

The structural and functional consequences of malonylation—demonstrated by the near-complete loss of MAO inhibitory activity in tilianin (the simple glucoside) and the restoration of activity upon malonyl addition—establish AMG as a critical reference standard for analytical and pharmacological studies involving malonylated flavonoids [1]. Procurement of AMG with verified purity (typically ≥98% by HPLC) ensures reproducibility in assays where the presence or absence of the malonyl moiety is the variable of interest [1].

• [1] Lee HW, Ryu HW, Baek SC, et al. Potent inhibitions of monoamine oxidase A and B by acacetin and its 7-O-(6-O-malonylglucoside) derivative from Agastache rugosa. Int J Biol Macromol. 2017;104(Pt A):547-553. View Source
• [2] Lee YE, Lee J, Cha E, et al. Bioavailability of Korean mint (Agastache rugosa) polyphenols in humans and a Caco-2 cell model: a preliminary study exploring the efficacy. Food Funct. 2023;14(19):8933-8941. View Source